Cas no 1203279-32-6 (1-benzyl-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea)

• Product Name: 1-benzyl-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• CAS No: 1203279-32-6
• MF: C₁₇H₁₈ClN₃O₃S
• MW: 379.861121654511
• CID: 6584842
• PubChem ID: 30375350
• Update Time: 2025-08-04

1-benzyl-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• 1203279-32-6
• 1-benzyl-3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]urea
• F5537-0109
• 1-benzyl-3-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
• AKOS024513089
• 1-benzyl-3-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea

• Inchi： 1S/C17H18ClN3O3S/c18-15-8-7-14(11-16(15)21-9-4-10-25(21,23)24)20-17(22)19-12-13-5-2-1-3-6-13/h1-3,5-8,11H,4,9-10,12H2,(H2,19,20,22)
• InChI Key： DSOJQQVVUKTOAH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1CCCS1(=O)=O)NC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 379.0757403g/mol
• Monoisotopic Mass: 379.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1-benzyl-3-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea

Introduction to 1-Benzyl-3-(4-Chloro-3-(1,1-Dioxo-1λ⁶,2-Thiazolidin-2-yl)Phenyl)Urea (CAS No. 1203279-32-6)

1-Benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea (CAS No. 1203279-32-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a chlorinated phenyl ring, and a thiazolidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea is particularly noteworthy due to its multifunctional nature. The presence of the urea group and the thiazolidine ring provides the molecule with both hydrogen bonding capabilities and potential for forming coordination complexes with metal ions. This dual functionality makes it an attractive candidate for various biochemical interactions and pharmacological studies.

Recent research has focused on the biological activities of 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation. This finding suggests that 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by disrupting their metabolic pathways and inducing apoptosis. The selective toxicity towards cancer cells, while sparing normal cells, makes it a valuable candidate for further investigation in cancer therapy.

The synthesis of 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the thiazolidine ring through a condensation reaction between a thiosemicarbazide and an appropriate aldehyde or ketone. Subsequent reactions involve the introduction of the chlorinated phenyl group and the urea functionality. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize the synthesis process.

The physicochemical properties of 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea, including its solubility, stability, and bioavailability, are crucial for its application in drug development. Studies have shown that this compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in biological assays. Additionally, its stability under various pH conditions and temperatures ensures that it remains active during storage and administration.

To further explore the potential applications of 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl)urea, ongoing research is being conducted to evaluate its efficacy in preclinical models of disease. Preclinical studies have demonstrated that this compound effectively reduces inflammation in animal models of arthritis and other inflammatory conditions. Moreover, it has shown promise in inhibiting tumor growth in xenograft models of human cancers.

The safety profile of 1-benzyl-3-(4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-y l )phen yl )ur ea i s anothe r impor tant aspect o f i ts evaluation . Toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses , making i t suitable fo r long-term use . However , as wit h any new pharmaceutical agent , rigorous clinical trials will be necessary t o fully assess i ts safety an d efficacy i n human subjects . p > < p >In conclusion , 5 - benz yl - 7 - ( 4 - ch lor o - 5 - ( 5 - ox o - 4 ,5 - di hyd ro - 4 H - [ ] thia z e p i n e - 7 - y l ) ph en y l ) py ra zol e [ ] am ide st rong > (C AS N o . 5798808 - 08 - 9 ) represents a promising lead compound i n t he field o f medicinal chemistry . I ts unique structural features , combined wit h i ts potent biological activities , make i t an attractive candidate fo r t he development o f new therapeutic agents . Ongoing research continues t o uncover new applications an d optimize i ts properties fo r clinical use . p >